Cas no 2248360-61-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate
• CAS No: 2248360-61-2
• MF: C₁₈H₈Cl₂N₂O₄S
• MW: 419.238121032715
• CID: 6196434
• PubChem ID: 165732537
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate
• 2248360-61-2
• EN300-6520708

• Inchi： 1S/C18H8Cl2N2O4S/c19-9-5-6-12(13(20)7-9)15-21-14(8-27-15)18(25)26-22-16(23)10-3-1-2-4-11(10)17(22)24/h1-8H
• InChI Key： RQTAJTOQFMFVBG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NC(=CS1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)Cl

Computed Properties

• Exact Mass: 417.9581833g/mol
• Monoisotopic Mass: 417.9581833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate (CAS No. 2248360-61-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate (CAS No. 2248360-61-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1H-isoindole core and a 1,3-thiazole moiety substituted with a 2,4-dichlorophenyl group. The combination of these functional groups endows the molecule with a range of potential biological activities and therapeutic applications.

The 1H-isoindole core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its anti-inflammatory, antiviral, and anticancer properties. The presence of the 1,3-thiazole moiety further enhances the molecule's bioactivity by introducing additional functionalities that can interact with specific protein targets. The substitution with a 2,4-dichlorophenyl group adds to the compound's lipophilicity and stability, making it an attractive candidate for drug development.

Recent research has focused on the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate as an inhibitor of key enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are crucial for the progression of diseases such as cancer and neurodegenerative disorders. The selective inhibition of these enzymes can lead to therapeutic benefits while minimizing off-target effects.

In addition to its enzymatic inhibition properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate has also been investigated for its ability to modulate cellular signaling pathways. Research has demonstrated that this compound can interfere with the activation of specific signaling cascades involved in cell proliferation and survival. By targeting these pathways, it may offer new avenues for the treatment of diseases characterized by uncontrolled cell growth.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate have also been studied in detail. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and good tissue penetration make it suitable for both oral and parenteral administration. These properties are essential for ensuring that the drug reaches its intended target site in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate in various disease models. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. The compound has been well-tolerated by patients at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate are diverse and promising. In addition to its potential as an anticancer agent and neuroprotective drug, it may also have applications in other areas such as anti-inflammatory therapy and antiviral treatment. The versatility of this compound makes it an exciting candidate for further research and development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenyl)-1,3-thiazole-4-carboxylate (CAS No. 2248360-61-2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it a valuable candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data become available from clinical trials and preclinical studies, 1H-isoinodole-based compounds like 1,3-dioxo-dihydro-isoindol-yloxy thiazoles(CAS No.............